Cas no 926248-12-6 (4-(difluoromethoxy)-3-ethoxyphenylmethanamine)

• Product Name: 4-(difluoromethoxy)-3-ethoxyphenylmethanamine
• CAS No: 926248-12-6
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 4665560
• Update Time: 2025-10-19

4-(difluoromethoxy)-3-ethoxyphenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [4-(difluoromethoxy)-3-ethoxyphenyl]methanamine
• Benzenemethanamine, 4-(difluoromethoxy)-3-ethoxy-
• 4-(difluoromethoxy)-3-ethoxyphenylmethanamine

• Inchi： 1S/C10H13F2NO2/c1-2-14-9-5-7(6-13)3-4-8(9)15-10(11)12/h3-5,10H,2,6,13H2,1H3
• InChI Key： GNKNYDRCFXMNBL-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OC(F)F)C(OCC)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 276.8±35.0 °C at 760 mmHg
• Flash Point: 121.2±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(difluoromethoxy)-3-ethoxyphenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(difluoromethoxy)-3-ethoxyphenylmethanamine

Introduction to 4-(difluoromethoxy)-3-ethoxyphenylmethanamine (CAS No. 926248-12-6)

4-(difluoromethoxy)-3-ethoxyphenylmethanamine, also known by its CAS number 926248-12-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethoxy group and an ethoxy substituent on a phenyl ring, along with a methanamine functional group. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 4-(difluoromethoxy)-3-ethoxyphenylmethanamine typically involves multi-step reactions, starting from readily available starting materials. The difluoromethoxy group can be introduced via nucleophilic substitution reactions, while the ethoxy substituent can be added through alkylation processes. The final step often involves the formation of the methanamine group through reductive amination or other nitrogen-introducing reactions.

Recent studies have explored the potential applications of 4-(difluoromethoxy)-3-ethoxyphenylmethanamine in various therapeutic areas. One notable area of research is its potential as an antidepressant. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential for further development as a novel antidepressant agent. The mechanism of action is believed to involve modulation of serotonin and norepinephrine levels in the brain, which are key neurotransmitters implicated in mood disorders.

In addition to its antidepressant properties, 4-(difluoromethoxy)-3-ethoxyphenylmethanamine has also shown promise in neurodegenerative disease research. A 2020 study in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress and promote neurogenesis, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The protective effects are thought to be mediated through its ability to modulate oxidative stress pathways and enhance neurotrophic factor expression.

The pharmacokinetic properties of 4-(difluoromethoxy)-3-ethoxyphenylmethanamine have also been investigated. Research indicates that it has favorable oral bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. These properties suggest that it could be developed into an effective oral medication with sustained therapeutic effects.

Safety and toxicity profiles are crucial considerations in drug development. Preliminary toxicology studies have shown that 4-(difluoromethoxy)-3-ethoxyphenylmethanamine exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further comprehensive safety assessments are necessary to ensure its safety for human use.

In conclusion, 4-(difluoromethoxy)-3-ethoxyphenylmethanamine (CAS No. 926248-12-6) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development in various fields.